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Compound of Interest

Compound Name: Kinetin triphosphate tetrasodium

Cat. No.: B15606389 Get Quote

For Immediate Implementation: This document provides essential safety and logistical

information for the proper disposal of Kinetin Triphosphate Tetrasodium Salt (CAS 1450894-

16-2). All personnel handling this compound must adhere to the following procedures to ensure

personal safety and environmental compliance. This guide is intended for researchers,

scientists, and drug development professionals.

Kinetin Triphosphate Tetrasodium Salt is a synthetic ATP analog used in research. While

comprehensive toxicological data for this specific compound is not readily available, the known

hazards of its constituent parts necessitate a cautious approach to its disposal. The parent

compound, Kinetin, is suspected of causing genetic defects.[1][2] Therefore, drain disposal is

not recommended.

Immediate Safety and Handling Precautions
Before beginning any disposal procedures, ensure that all personnel are equipped with the

appropriate Personal Protective Equipment (PPE).

Table 1: Personal Protective Equipment (PPE) and Emergency Procedures
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PPE Category Specification Rationale

Hand Protection
Nitrile or other chemically

resistant gloves.
To prevent skin contact.[2]

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

To protect eyes from splashes.

Skin and Body Protection Laboratory coat.
To prevent contamination of

personal clothing.

Respiratory Protection

Use in a well-ventilated area. A

NIOSH-approved respirator

may be necessary if

aerosolization is possible.

To avoid inhalation.

Emergency Procedures

Skin Contact

Wash with soap and water and

rinse thoroughly. If skin

irritation occurs, seek medical

advice.[1]

To remove any residual

chemical.

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.[1]

To flush out the chemical and

prevent damage.

Ingestion
Call a doctor or physician if

you feel unwell.[1]

To seek immediate medical

attention.

Inhalation

Remove person to fresh air

and keep comfortable for

breathing. If experiencing

respiratory symptoms, call a

doctor.[1]

To provide fresh air and seek

medical help if needed.

Chemical and Safety Data Summary
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The following table summarizes key quantitative data for Kinetin Triphosphate Tetrasodium
Salt.

Table 2: Chemical and Safety Data for Kinetin Triphosphate Tetrasodium Salt

Parameter Information Source

CAS Number 1450894-16-2 [3]

Molecular Formula C₁₅H₁₆N₅Na₄O₁₄P₃ [4]

Molecular Weight 675.19 g/mol [4]

Hazard Statements (for

Kinetin)

Suspected of causing genetic

defects (H341).
[2]

Environmental Hazards (for

Kinetin)

Slightly hazardous for water.

Do not allow to reach ground

water, water course or sewage

system.[1]

Storage Temperature -70°C [3]

Experimental Protocol: Disposal of Kinetin
Triphosphate Tetrasodium Salt
This protocol outlines the recommended procedure for the disposal of small laboratory

quantities of Kinetin Triphosphate Tetrasodium Salt.

Materials:
Personal Protective Equipment (PPE) as specified in Table 1.

Designated hazardous waste container, clearly labeled "Hazardous Waste: Kinetin
Triphosphate Tetrasodium Salt."

Chemical fume hood.

Procedure:
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Waste Collection:

All solutions containing Kinetin Triphosphate Tetrasodium Salt, as well as any materials

used to clean up spills (e.g., absorbent pads), should be collected as hazardous waste.

Do not discharge any solutions containing this compound down the drain.[1]

Solid waste, such as contaminated gloves, pipette tips, and tubes, should be placed in a

designated, sealed waste bag within the hazardous waste container.

Container Management:

Ensure the hazardous waste container is kept closed when not in use.

Store the waste container in a designated, well-ventilated, and secure area away from

incompatible materials.

Final Disposal:

Arrange for the disposal of the hazardous waste container through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.

Follow all local, regional, and national regulations for the disposal of hazardous chemical

waste.[1][2]

Logical Workflow for Disposal
The following diagram illustrates the decision-making process and procedural flow for the safe

disposal of Kinetin Triphosphate Tetrasodium Salt.
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Preparation

Waste Collection

Interim Storage

Final Disposal

Start: Handling Kinetin Triphosphate Tetrasodium Salt Waste

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Collect Aqueous Waste in
Designated 'Hazardous Waste' Container

Collect Contaminated Solid Waste
(Gloves, Tips) in a Lined Container

Securely Seal Waste Containers

Store in a Designated,
Well-Ventilated, and Secure Area

Contact Institutional EHS or
Licensed Waste Disposal Contractor

End: Compliant Disposal

Click to download full resolution via product page

Caption: Disposal workflow for Kinetin Triphosphate Tetrasodium Salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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